Cas no 785777-94-8 (4,5-Dibromo-6-(trifluoromethyl)pyrimidine)

• Product Name: 4,5-Dibromo-6-(trifluoromethyl)pyrimidine
• CAS No: 785777-94-8
• MF: C₅HBr₂F₃N₂
• MW: 305.878049612045
• MDL: MFCD10574961
• CID: 834838
• Update Time: 2025-05-20

4,5-Dibromo-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-6-(trifluoromethyl)pyrimidine
• Pyrimidine, 4,5-dibromo-6-(trifluoromethyl)-
• 4,5-dibromo-6-trifluoromethylpyrimidine
• AK142572
• FCH1400724
• HP21491
• HC210555
• AX8282390
• ST2405241
• Z2789

• MDL： MFCD10574961
• Inchi： 1S/C5HBr2F3N2/c6-2-3(5(8,9)10)11-1-12-4(2)7/h1H
• InChI Key： NLCUCCQCFKEKSF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN=C1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 25.8

4,5-Dibromo-6-(trifluoromethyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/21/22
• Safety Instruction： 3/9-36/37
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4,5-Dibromo-6-(trifluoromethyl)pyrimidine

Introduction to 4,5-Dibromo-6-(trifluoromethyl)pyrimidine (CAS No. 785777-94-8)

4,5-Dibromo-6-(trifluoromethyl)pyrimidine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its molecular structure, featuring both bromine and trifluoromethyl substituents on a pyrimidine core, makes it a valuable intermediate in the synthesis of various biologically active molecules. This compound, identified by the CAS number 785777-94-8, is particularly noteworthy for its role in developing novel therapeutic agents and functional materials.

The unique combination of electron-withdrawing groups in 4,5-dibromo-6-(trifluoromethyl)pyrimidine imparts distinct reactivity, enabling its use in diverse synthetic pathways. The presence of bromine atoms allows for further functionalization via cross-coupling reactions, while the trifluoromethyl group enhances metabolic stability and binding affinity in drug candidates. These properties have made it a staple in medicinal chemistry laboratories seeking to optimize pharmacokinetic profiles.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyrimidines in antiviral and anticancer therapies. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated that derivatives of 4,5-dibromo-6-(trifluoromethyl)pyrimidine exhibit promising activity against resistant strains of pathogens. For instance, researchers have reported the synthesis of substituted pyrimidines that target viral polymerases or inhibit kinase enzymes by leveraging the structural features of this compound.

The trifluoromethyl group, a hallmark of many modern drugs like fluoroquinolones and tyrosine kinase inhibitors, contributes to the lipophilicity and binding interactions of small molecules. In the context of 4,5-dibromo-6-(trifluoromethyl)pyrimidine, this moiety plays a critical role in modulating pharmacodynamics. Computational studies have shown that slight modifications around the pyrimidine ring can significantly alter binding affinities to biological targets, making this compound an attractive scaffold for structure-activity relationship (SAR) studies.

In agrochemical applications, 4,5-dibromo-6-(trifluoromethyl)pyrimidine serves as a precursor for developing novel pesticides with improved efficacy and environmental safety. The bromine atoms facilitate further derivatization into herbicidal or fungicidal agents, while the trifluoromethyl group enhances resistance to degradation. Recent patents have described its use in creating next-generation crop protection chemicals that meet stringent regulatory requirements without compromising performance.

The synthesis of 4,5-dibromo-6-(trifluoromethyl)pyrimidine typically involves multi-step organic transformations starting from commercially available pyrimidine derivatives. Advanced catalytic methods, including palladium-catalyzed cross-coupling and radical bromination techniques, have been optimized to improve yield and purity. These synthetic routes are well-documented in chemical literature and are accessible to researchers with expertise in heterocyclic chemistry.

From a materials science perspective, fluorinated pyrimidines like 4,5-dibromo-6-(trifluoromethyl)pyrimidine are being explored for their potential in organic electronics and liquid crystal displays (LCDs). The electron-withdrawing nature of the trifluoromethyl group influences molecular packing and charge transport properties, making it a candidate for developing high-performance optoelectronic materials.

The growing interest in fluorinated heterocycles underscores the versatility of 4,5-dibromo-6-(trifluoromethyl)pyrimidine as a building block. As research continues to uncover new applications, this compound is poised to remain a cornerstone in both academic and industrial chemistry programs. Its role in advancing drug discovery and material science highlights its significance as a chemical entity with broad utility.